Cas no 34870-88-7 (5-decoxycarbonyl-2-octoxycarbonyl-benzoic acid)

• Product Name: 5-decoxycarbonyl-2-octoxycarbonyl-benzoic acid
• CAS No: 34870-88-7
• MF: C₂₇H₄₂O₆
• MW: 462.618789196014
• CID: 315148
• PubChem ID: 21118123
• Update Time: 2025-04-19

5-decoxycarbonyl-2-octoxycarbonyl-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-decoxycarbonyl-2-octoxycarbonyl-benzoic acid
• 5-decoxycarbonyl-2-octoxycarbonylbenzoic acid
• 1,2,4-Benzenetricarboxylic acid, monodecyl monooctyl ester
• 5-[(decyloxy)carbonyl]-2-[(octyloxy)carbonyl]benzoic acid
• Decyl octyl hydrogen benzene-1,2,4-tricarboxylate
• DTXSID50885602
• 34870-88-7
• SCHEMBL587097
• NS00055268

• Inchi： 1S/C27H42O6/c1-3-5-7-9-11-12-14-16-20-33-27(31)24-21-22(25(28)29)17-18-23(24)26(30)32-19-15-13-10-8-6-4-2/h17-18,21H,3-16,19-20H2,1-2H3,(H,28,29)
• InChI Key： YAPOOHVHUYCFQF-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C(=O)O)C=CC=1C(=O)OCCCCCCCC)=O)CCCCCCCCCC

Computed Properties

• Exact Mass: 462.29826
• Monoisotopic Mass: 462.298139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 21
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.9
• XLogP3: 9.1

Experimental Properties

• Density: 1.046
• Boiling Point: 583.3°Cat760mmHg
• Flash Point: 183.1°C
• Refractive Index: 1.504
• PSA: 89.9